Cas no 1956435-56-5 (2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)-)

• Product Name: 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)-
• CAS No: 1956435-56-5
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 5182651
• Update Time: 2025-06-08

2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)-
• (S)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride

• Inchi： 1S/C7H16N2O.ClH/c1-9(2)6-7-5-8-3-4-10-7;/h7-8H,3-6H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： QWAPHKJUGNHRIH-FJXQXJEOSA-N
• SMILES： C([C@H]1OCCNC1)N(C)C.Cl

Additional information on 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)-

Recent Advances in the Study of 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)- (CAS: 1956435-56-5)

The compound 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)- (CAS: 1956435-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral morpholine derivative is being explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have highlighted its utility in the development of kinase inhibitors and other small-molecule modulators targeting various disease pathways.

One of the key areas of investigation involves the use of this compound in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of PI3K/mTOR dual inhibitors, which show promise in cancer therapy. The (2S)-configuration of the compound was found to be crucial for maintaining the desired stereochemistry in the final drug candidates, leading to improved target specificity and reduced off-target effects.

Further research has explored the compound's potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, combined with its favorable physicochemical properties, makes it an attractive scaffold for neuroactive compounds. Recent preclinical studies have investigated derivatives of 2-Morpholinemethanamine as potential treatments for neurodegenerative disorders, with particular focus on its modulation of neurotransmitter systems.

From a chemical perspective, novel synthetic routes for 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)- have been developed to improve yield and enantiomeric purity. A 2024 publication in Organic Process Research & Development described an asymmetric catalytic hydrogenation method that achieves >99% ee while reducing production costs by approximately 30% compared to traditional methods. These advances are particularly significant given the growing demand for chiral building blocks in pharmaceutical manufacturing.

The safety profile of this compound has also been the subject of recent investigations. Toxicology studies conducted in 2023-2024 indicate that the dihydrochloride salt form demonstrates improved solubility and bioavailability compared to the free base, while maintaining an acceptable safety margin in animal models. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, researchers anticipate expanding applications for 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)- in targeted drug delivery systems. Its structural features make it amenable to conjugation with various drug payloads and targeting moieties. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with potential indications ranging from oncology to inflammatory diseases.

In conclusion, the growing body of research on 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride, (2S)- (CAS: 1956435-56-5) underscores its importance as a versatile building block in medicinal chemistry. Its unique stereochemical properties, combined with recent synthetic and pharmacological advances, position it as a valuable tool for the development of next-generation therapeutics. Continued investigation into its structure-activity relationships and potential applications is expected to yield further insights in the coming years.